Cas no 2034621-53-7 (1-(2,6-difluorophenyl)-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea)

• Product Name: 1-(2,6-difluorophenyl)-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea
• CAS No: 2034621-53-7
• MF: C₁₃H₉F₂N₅O
• MW: 289.2403
• CID: 5355804
• Update Time: 2025-06-11

1-(2,6-difluorophenyl)-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)-3-pyrazolo[1,5-a]pyrimidin-6-ylurea
• 1-(2,6-difluorophenyl)-3-(pyrazolo[1,5-a]pyrimidin-6-yl)urea
• 1-(2,6-difluorophenyl)-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea

• Inchi： 1S/C13H9F2N5O/c14-9-2-1-3-10(15)12(9)19-13(21)18-8-6-16-11-4-5-17-20(11)7-8/h1-7H,(H2,18,19,21)
• InChI Key： YDSLUPKOVDPNQK-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C([H])=C(C=1N([H])C(N([H])C1C([H])=NC2=C([H])C([H])=NN2C=1[H])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: 1.1
• Topological Polar Surface Area: 71.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2,6-difluorophenyl)-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea

Comprehensive Overview of 1-(2,6-difluorophenyl)-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea (CAS No. 2034621-53-7)

In the rapidly evolving field of medicinal chemistry, 1-(2,6-difluorophenyl)-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea (CAS No. 2034621-53-7) has emerged as a compound of significant interest. This urea derivative is characterized by its unique pyrazolo[1,5-a]pyrimidine core, which is increasingly recognized for its potential in drug discovery. Researchers are particularly drawn to its structural features, which may offer advantages in kinase inhibition and targeted therapy applications. The presence of the 2,6-difluorophenyl moiety further enhances its pharmacological profile, making it a subject of ongoing investigation in both academic and industrial settings.

The compound's molecular structure is a key factor in its potential applications. The pyrazolo[1,5-a]pyrimidine scaffold is known for its ability to interact with various biological targets, particularly those involved in cell signaling pathways. This has led to speculation about its utility in addressing drug-resistant conditions, a topic of immense relevance in contemporary medical research. As the scientific community grapples with challenges like antibiotic resistance and cancer recurrence, compounds such as this are being scrutinized for their ability to overcome these hurdles.

Recent trends in computational chemistry and AI-driven drug design have brought renewed attention to molecules like 1-(2,6-difluorophenyl)-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea. The compound's ADME properties (Absorption, Distribution, Metabolism, and Excretion) are frequently analyzed through in silico methods, reflecting the growing integration of technology in pharmaceutical development. These approaches allow researchers to predict the compound's behavior in biological systems, potentially accelerating its path to clinical evaluation.

The synthetic accessibility of this compound is another area of interest. Chemists are exploring various route optimization strategies to produce 1-(2,6-difluorophenyl)-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea with high yield and purity. This is particularly important given the current emphasis on sustainable chemistry practices in the pharmaceutical industry. The development of efficient synthetic protocols for such heterocyclic compounds could have broader implications for green chemistry initiatives.

From a patent landscape perspective, compounds containing the pyrazolo[1,5-a]pyrimidine structure have seen increased protection in recent years. This suggests growing commercial interest in their therapeutic potential. While specific applications of CAS 2034621-53-7 may still be under investigation, its structural similarity to other clinically valuable molecules makes it a candidate for intellectual property considerations in drug development programs.

The physicochemical properties of 1-(2,6-difluorophenyl)-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea are crucial for its potential formulation development. Researchers are examining its solubility, stability, and crystallinity characteristics, which are essential factors in determining suitable drug delivery systems. These studies are particularly relevant in the context of advancing precision medicine approaches, where compound properties must align with specific patient needs.

In the broader context of chemical biology, this compound serves as an interesting example of how structure-activity relationships can be explored in modern drug discovery. The strategic incorporation of fluorine atoms in the 2,6-difluorophenyl group may influence the molecule's binding affinity and selectivity, aspects that are critical in the development of next-generation therapeutics. Such considerations are at the forefront of current discussions about personalized treatment options.

As research into 1-(2,6-difluorophenyl)-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea continues, its potential role in addressing unmet medical needs remains an open question. The compound's pharmacophore features suggest possible applications in areas such as inflammatory diseases or metabolic disorders, though conclusive evidence awaits further study. This uncertainty reflects the dynamic nature of pharmaceutical research, where promising leads often require extensive validation.

The analytical characterization of CAS 2034621-53-7 represents another important aspect of its study. Advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its structure and purity. These methods are essential for establishing reliable quality control standards, particularly as the compound progresses through different stages of investigation.

Looking ahead, the trajectory of 1-(2,6-difluorophenyl)-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea research will likely be influenced by emerging trends in biomarker discovery and companion diagnostics. The ability to identify patient populations that might benefit most from compounds with this molecular architecture could significantly enhance their therapeutic value. Such developments would align with the pharmaceutical industry's shift toward more patient-centric approaches to medicine.